Cas no 2137691-40-6 (1H-Pyrazole-1-propanoic acid, 4-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: 1H-Pyrazole-1-propanoic acid, 4-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 2137691-40-6
• MF: C₂₁H₁₈BrN₃O₄
• MW: 456.2893242836
• CID: 5258067
• Update Time: 2025-08-03

1H-Pyrazole-1-propanoic acid, 4-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoic acid, 4-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

• Inchi： 1S/C21H18BrN3O4/c22-18-11-25(10-9-19(26)27)24-20(18)23-21(28)29-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,11,17H,9-10,12H2,(H,26,27)(H,23,24,28)
• InChI Key： ZGMBYRHNUMMRHQ-UHFFFAOYSA-N
• SMILES： N1(CCC(O)=O)C=C(Br)C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=N1

Additional information on 1H-Pyrazole-1-propanoic acid, 4-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

1H-Pyrazole-1-Propanoic Acid, 4-Bromo-3-[[(9H-Fluoren-9-Ylmethoxy)Carbonyl]Amino]-

The compound 1H-Pyrazole-1-propanoic acid, 4-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, with CAS number 2137691-40-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrazole ring, a bromine substituent, and a fluorenylmethoxycarbonyl (Fmoc) group. The combination of these functional groups makes it a versatile building block for various applications.

The pyrazole ring in this compound serves as a key structural element, contributing to its stability and reactivity. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in drug design. The presence of the bromine atom at the 4-position further enhances the compound's reactivity, particularly in substitution reactions. The Fmoc group, on the other hand, is a well-known protecting group in peptide synthesis, providing excellent stability under mild conditions while allowing for controlled deprotection.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases involved in cancer progression. This finding underscores its significance in drug discovery pipelines.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable amide bonds has made it a valuable component in the synthesis of advanced polymers and coatings. A team at the University of Cambridge reported that incorporating this compound into polymer networks significantly improved their mechanical properties and thermal stability. Such applications highlight its versatility across multiple disciplines.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the coupling of an appropriately substituted pyrazole derivative with an Fmoc-protected amine using coupling agents such as HATU or EDCI. The bromination step is often carried out using N-bromosuccinimide (NBS) under radical conditions or via electrophilic substitution methods.

Despite its complexity, the compound's structure allows for further functionalization to tailor its properties for specific applications. For example, replacing the bromine atom with other halogens or substituents can lead to derivatives with distinct reactivity profiles. Similarly, modifying the Fmoc group can enhance its compatibility with various synthetic strategies.

In conclusion, 1H-Pyrazole-1-propanoic acid, 4-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups and versatile reactivity make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing science and technology.